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Compound of Interest

Compound Name: Acenaphthylene-d8

Cat. No.: B146136

L  Get Quote

Essential Safety and Handling Guide for

Acenaphthylene-d8

This guide provides crucial safety and logistical information for the proper handling and
disposal of Acenaphthylene-d8 in a laboratory setting. Researchers, scientists, and
professionals in drug development should strictly adhere to these procedures to ensure a safe
working environment and mitigate potential hazards.

Chemical an physical properties:[1][2]

Property Value
Dehydroacenaphthene;
Synonyms
Cyclopenta[d,e]naphthalene
CAS Number 93951-97-4
Molecular Formula C12D8
Molecular Weight 160.24 g/mol
Appearance Solid

Isotopic Purity

>98 atom % D

Flash Point

122.2 °C (252.0 °F)
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Hazard Identification and Classification:[3]

Acenaphthylene-d8 is classified as a hazardous substance. The following table summarizes
its GHS hazard classifications.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2 o
Irritation

. - H335: May cause respiratory
Specific Target Organ Toxicity 3 o
irritation

Signal Word: Warning

Operational Plan: Handling and Storage

A systematic approach to handling Acenaphthylene-d8 is essential to maintain a safe
laboratory environment.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

e Provide appropriate exhaust ventilation at places where dust may be formed.
e Ensure that an eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to minimize exposure.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles

Chemical splash goggles
compliant with OSHA's eye
and face protection regulations
(29 CFR 1910.133) or
European Standard EN166
should be worn. A face shield
may be used for additional

protection against splashes.

Skin Protection

Gloves

Wear appropriate chemical-
resistant gloves such as
neoprene or nitrile rubber.
Inspect gloves for any signs of
degradation or puncture before

use.

Protective Clothing

A lab coat or other protective
clothing should be worn to

prevent skin contact.

Respiratory Protection

Respirator

In case of inadequate
ventilation or the potential for
aerosol generation, a NIOSH-
approved respirator should be
worn. The type of respirator
will depend on the
concentration of the substance

in the air.

Safe Handling Practices:

e Avoid direct contact with the skin and eyes.

e Do not eat, drink, or smoke in the work area.

o Use appropriate tools and equipment to avoid direct handling.
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o Keep containers tightly closed when not in use.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.

e The recommended storage temperature is -20°C for the powder form or -80°C when in
solvent.

Disposal Plan

Proper disposal of Acenaphthylene-d8 and its contaminated waste is critical to prevent
environmental contamination.

Waste Collection:

» All waste materials, including unused product and contaminated items (e.g., gloves,
absorbent materials), should be collected in a designated, properly labeled, and sealed
container.

Labeling:

e The waste container must be clearly labeled as "Hazardous Waste" and include the chemical
name "Acenaphthylene-d8".

Disposal Method:

o Dispose of contents and container to an approved waste disposal plant. This should be done
in accordance with local, state, and federal regulations.

e Itis recommended to contact a licensed professional waste disposal service.

Experimental Workflow: Handling Acenaphthylene-
ds8
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Workflow for Handling Acenaphthylene-d8
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:
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(Goggles, Gloves, Lab Coat)

;

Set Up in Fume Hood

Handling

Weigh Acenaphthylene-d8

:

Dissolve in Solvent

;

Use in Experiment

Cleanup & Disposal

Decontaminate Glassware

Collect Waste in
Labeled Container

;

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely handling Acenaphthylene-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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